Cas no 54669-86-2 (Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-)
54669-86-2 structure
Product Name:Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
CAS No:54669-86-2
MF:C14H16O3
MW:232.275044441223
CID:353968
PubChem ID:12270333
Update Time:2025-04-19
Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]-
- 2-[2-(4-hydroxyphenyl)-2-oxoethyl]cyclohexan-1-one
- 2-(p-hydroxyphenacyl)cyclohexanone
- SCHEMBL11840427
- 54669-86-2
- DTXSID30483362
- SBCIREKMENWWCP-UHFFFAOYSA-N
- 2-(p-hydroxyphenacyl) cyclohexanone
-
- Inchi: 1S/C14H16O3/c15-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)16/h5-8,11,15H,1-4,9H2
- InChI Key: SBCIREKMENWWCP-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1CC(C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclohexanone, 2-[2-(4-hydroxyphenyl)-2-oxoethyl]- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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